Cas no 1823340-98-2 (Benzene, 4-bromo-1-methoxy-2-(2-propen-1-yloxy)-)

• Product Name: Benzene, 4-bromo-1-methoxy-2-(2-propen-1-yloxy)-
• CAS No: 1823340-98-2
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD27938801
• CID: 5162473
• PubChem ID: 91658499
• Update Time: 2026-03-04

Benzene, 4-bromo-1-methoxy-2-(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-methoxy-2-(2-propen-1-yloxy)-

• MDL： MFCD27938801
• Inchi： 1S/C10H11BrO2/c1-3-6-13-10-7-8(11)4-5-9(10)12-2/h3-5,7H,1,6H2,2H3
• InChI Key： JMVLUXDBTQAGDT-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(Br)C=C1OCC=C

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene, 4-bromo-1-methoxy-2-(2-propen-1-yloxy)-

Introduction to Benzene, 4-bromo-1-methoxy-2-(2-propen-1-yloxy)- CAS No. 1823340-98-2

Benzene, 4-bromo-1-methoxy-2-(2-propen-1-yloxy)-, identified by its CAS number CAS No. 1823340-98-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of aromatic hydrocarbons modified with bromine and methoxy substituents, alongside an allyloxy group. Its unique structural features make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Benzene, 4-bromo-1-methoxy-2-(2-propen-1-yloxy)- consists of a benzene ring substituted with a bromine atom at the 4-position, a methoxy group at the 1-position, and an allyloxy group at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it highly reactive and useful in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups allows for diverse chemical transformations, which are exploited in the development of new pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in the application of Benzene, 4-bromo-1-methoxy-2-(2-propen-1-yloxy)- in medicinal chemistry due to its potential as a building block for more complex molecules. Researchers have explored its utility in the synthesis of heterocyclic compounds, which are known for their biological activity. For instance, studies have demonstrated its role in the preparation of novel antiviral and anticancer agents. The bromine substituent facilitates cross-coupling reactions, such as Suzuki-Miyaura coupling, which are pivotal in constructing biaryl structures found in many pharmacologically active compounds.

The allyloxy group in Benzene, 4-bromo-1-methoxy-2-(2-propen-1-yloxy)- also contributes to its reactivity, enabling it to participate in various organic transformations. This feature has been leveraged in the development of synthetic strategies for complex natural products. For example, researchers have utilized this compound to synthesize derivatives with potential antimicrobial properties. The methoxy group further enhances the molecule's versatility by allowing for nucleophilic aromatic substitution reactions, which are crucial in drug discovery processes.

Advances in computational chemistry have also played a significant role in understanding the reactivity and properties of Benzene, 4-bromo-1-methoxy-2-(2-propen-1-yloxy)-. Molecular modeling studies have provided insights into how different substituents influence the molecule's electronic distribution and interaction with biological targets. These insights are invaluable for designing more effective synthetic routes and predicting the biological activity of derived compounds.

In addition to its applications in pharmaceuticals, Benzene, 4-bromo-1-methoxy-2-(2-propen-1-yloxy)- has found utility in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalytic systems. Such applications are particularly relevant in green chemistry initiatives, where efficient and sustainable synthetic methods are prioritized.

The synthesis of Benzene, 4-bromo-1-methoxy-2-(2-propen-1-yloxy)- itself is an intriguing process that highlights the intersection of organic synthesis and industrial chemistry. Modern synthetic methodologies have enabled more efficient and scalable production of this compound compared to traditional approaches. Techniques such as flow chemistry have been employed to improve yield and purity while reducing waste generation.

Ongoing research continues to uncover new applications for Benzene, 4-bromo-1-methoxy-2-(2-propen-1-yloxy)-. As our understanding of molecular interactions deepens, so too does our ability to harness its potential. Collaborative efforts between academia and industry are essential in translating these findings into tangible benefits for society.

In conclusion, Benzene, 4-bromo-1-methoxy-2-(2-propen-1-yloxy)- CAS No. 1823340-98-2 is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for researchers working on cutting-edge synthetic methodologies and drug discovery initiatives.